Cas no 852854-29-6 (5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester)

5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester structure
852854-29-6 structure
Product Name:5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester
CAS No:852854-29-6
MF:C9H13N3O2
MW:195.218421697617
CID:1119051
PubChem ID:53418335
Update Time:2025-04-20

5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester
    • ethyl 5-aMino-1-cyclopropyl-1H-iMidazole-4-carboxylate
    • ethyl 5-amino-1-cyclopropylimidazole-4-carboxylate
    • 852854-29-6
    • ZKUCKYQUOXAMTJ-UHFFFAOYSA-N
    • SCHEMBL863014
    • AKOS011073391
    • FT-0768797
    • AB66094
    • DA-02283
    • Inchi: 1S/C9H13N3O2/c1-2-14-9(13)7-8(10)12(5-11-7)6-3-4-6/h5-6H,2-4,10H2,1H3
    • InChI Key: ZKUCKYQUOXAMTJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(N)N(C=N1)C1CC1)=O

Computed Properties

  • Exact Mass: 195.100776666g/mol
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.1Ų
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